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Compound of Interest

Compound Name: (5R)-Dinoprost tromethamine

Cat. No.: B137165 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a technical overview of (5R)-Dinoprost tromethamine, a widely

utilized synthetic analog of the naturally occurring prostaglandin F2α (PGF2α). This document

details its various synonyms used in scientific literature, its mechanism of action through

specific signaling pathways, relevant experimental protocols, and key quantitative data.

Scientific Synonyms for (5R)-Dinoprost
Tromethamine
(5R)-Dinoprost tromethamine is identified by a variety of names in scientific and commercial

contexts. A comprehensive understanding of these synonyms is crucial for effective literature

review and research. The compound is officially registered under the CAS Number 38562-01-5.
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Synonym Category Synonym

Chemical Names

(5Z,9α,11α,13E,15S)-9,11,15-Trihydroxyprosta-

5,13-dien-1-oic acid – 2-amino-2-

(hydroxymethyl)-1,3-propanediol (1:1)[1]

Dinoprost tromethamine[1][2][3][4][5][6][7][8]

Dinoprost trometamol[1][4][6][8][9]

Prostaglandin F2α tromethamine salt[2][9][10]

PGF2α tromethamine[1][5]

PGF2α-THAM[2]

PGF2α tris salt[1][9]

Commercial Names Lutalyse®[1][2][5][9]

Prostin F2 Alpha®[2][5][6][8]

Ensaprost®[2]

Zinoprost®[6][8]

Signaling Pathways
(5R)-Dinoprost tromethamine exerts its biological effects primarily by acting as a potent

agonist for the Prostaglandin F2α receptor (FP receptor), a member of the G protein-coupled

receptor (GPCR) superfamily.[2][9][11][12] The activation of the FP receptor initiates a cascade

of intracellular signaling events.

Primary Gq-PLC Signaling Pathway
The canonical signaling pathway activated by the FP receptor involves its coupling to the Gq

class of heterotrimeric G proteins.[13] This initiates a well-defined signaling cascade:

Activation of Phospholipase C (PLC): The activated α-subunit of Gq stimulates the

membrane-bound enzyme Phospholipase C.
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Hydrolysis of PIP2: PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate

(PIP2), a membrane phospholipid.

Generation of Second Messengers: This hydrolysis yields two crucial second messengers:

inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

Intracellular Calcium Mobilization: IP3 diffuses into the cytoplasm and binds to IP3 receptors

on the endoplasmic reticulum, triggering the release of stored calcium ions (Ca²⁺) into the

cytosol.

Activation of Protein Kinase C (PKC): The increased intracellular Ca²⁺ and the presence of

DAG synergistically activate Protein Kinase C, which then phosphorylates a variety of

downstream target proteins, leading to cellular responses such as smooth muscle

contraction.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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